Cas no 1697508-22-7 (2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1697508-22-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD26381266
• CID: 5151921
• PubChem ID: 102547846
• Update Time: 2026-03-03

2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Ethyl-1H-pyrazol-4-yl)-cyclopropanecarboxylic acid
• 2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-(1-ethyl-1H-pyrazol-4-yl)-

• MDL： MFCD26381266
• Inchi： 1S/C9H12N2O2/c1-2-11-5-6(4-10-11)7-3-8(7)9(12)13/h4-5,7-8H,2-3H2,1H3,(H,12,13)
• InChI Key： ZIZUOFLWPGWTRI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C1=CN(CC)N=C1

Additional information on 2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1697508-22-7)

The compound 2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1697508-22-7) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its distinctive cyclopropane-carboxylic acid backbone and ethyl-pyrazole moiety, this compound serves as a versatile building block for the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications as a pharmacophore in the development of novel therapeutics targeting inflammation, metabolic disorders, and central nervous system (CNS) diseases.

In recent years, the demand for heterocyclic compounds like 2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid has surged due to their critical role in modern drug design. The pyrazole ring, a key feature of this molecule, is known for its ability to enhance binding affinity and metabolic stability in drug candidates. This has led to a growing interest in CAS 1697508-22-7 as a precursor for small-molecule inhibitors and enzyme modulators. Its cyclopropane group further contributes to conformational rigidity, which is highly valued in optimizing drug-receptor interactions.

The synthesis and characterization of 2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid have been explored in several peer-reviewed studies, highlighting its compatibility with cross-coupling reactions and click chemistry. These methodologies are pivotal in the development of high-throughput screening libraries, a hot topic in pharmaceutical R&D. Additionally, the compound’s carboxylic acid functionality allows for further derivatization, making it a valuable intermediate for prodrug formulations and bioconjugation strategies.

From an industrial perspective, CAS 1697508-22-7 is increasingly sought after by contract research organizations (CROs) and biotech startups focusing on precision medicine. Its relevance extends to AI-driven drug discovery, where computational models predict its utility in designing allosteric modulators for G-protein-coupled receptors (GPCRs). This aligns with the current trend of integrating machine learning and cheminformatics to accelerate lead optimization.

Environmental and regulatory considerations also play a role in the adoption of 2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid. The compound’s low toxicity profile and biodegradability make it a sustainable choice for green chemistry initiatives. As the pharmaceutical industry shifts toward eco-friendly synthesis, this molecule stands out as a candidate for catalytic transformations and solvent-free reactions, addressing the global demand for green solvents and reduced carbon footprint processes.

In summary, 2-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1697508-22-7) represents a multifaceted tool for researchers exploring structure-activity relationships (SAR) and fragment-based drug design. Its combination of pyrazole and cyclopropane motifs, coupled with its synthetic flexibility, positions it at the forefront of innovative therapeutics. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of targeted therapies and personalized medicine.